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Introduction

The reaction between Mentos candies and carbonated beverages, particularly diet cola, is a
well-documented physical phenomenon resulting in a rapid release of carbon dioxide gas and
the formation of a geyser. This process is not a chemical reaction but is driven by a physical
process known as nucleation. The microscopic pores on the surface of the Mentos candy serve
as nucleation sites, where dissolved carbon dioxide in the soda can rapidly form bubbles.[1][2]
The efficiency of this process is influenced by several factors, including the type of beverage,
the temperature of the liquid, and the number of Mentos used.[1][3] Diet sodas tend to produce
higher geysers due to the presence of artificial sweeteners like aspartame, which reduce the
surface tension of the liquid, allowing for faster bubble formation.[4] Warmer soda also leads to
a more vigorous eruption as the dissolved carbon dioxide is less stable at higher temperatures.

[3]

These application notes provide a standardized protocol for measuring the height of the geyser
produced in Mentos and soda experiments. The protocol is designed for researchers,
scientists, and drug development professionals who may be interested in studying the
principles of gas release from a supersaturated solution, surface tension, and nucleation. The
methodology emphasizes reproducibility and accurate data collection.

Experimental Protocol

This protocol outlines the steps for conducting the Mentos and soda experiment and accurately
measuring the resulting geyser height using video analysis.
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2.1. Materials
o 2-liter bottles of diet cola (same brand and stored at the same temperature)
e Mint-flavored Mentos candies

» A device for simultaneous dropping of multiple Mentos (e.g., a paper tube or a 3D-printed
dropping device)[5]

o Astable tripod

e A smartphone or high-speed camera capable of recording video

e A measuring tape or a large ruler of at least 3 meters

o Safety goggles

o Aclear, open outdoor space with a plain background

e Image analysis software (e.g., ImageJ, Tracker, or a custom Python script)
2.2. Experimental Setup

e Location Setup: Choose an outdoor location with a uniform background to facilitate video
analysis. Place the measuring tape or ruler vertically against the background, ensuring it is
clearly visible in the camera's field of view.

o Bottle Placement: Position the 2-liter bottle of diet cola on a flat, stable surface in front of the
measuring tape. Ensure the bottle is at room temperature for consistency, unless
temperature is the variable being tested.

o Camera Positioning: Mount the smartphone or camera on the tripod at a distance that allows
the entire potential height of the geyser and the measuring tape to be captured in the frame.
The camera should be level and perpendicular to the geyser's expected trajectory.

2.3. Procedure
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» Preparation: Carefully uncap the 2-liter bottle of diet cola immediately before the experiment
to minimize the loss of carbonation.

e Mentos Loading: Load the desired number of Mentos candies into the dropping device. For
initial experiments, seven Mentos is a standard starting point.

» Video Recording: Begin recording the video.

» Mentos Deployment: Position the dropping device directly over the mouth of the soda bottle
and release the Mentos simultaneously. It is crucial for all candies to enter the bottle at the
same time for maximum geyser height.

» Data Capture: Allow the reaction to proceed to completion while recording.
o Post-Experiment: Stop the video recording. Note any qualitative observations.

o Repeat: Repeat the experiment at least three times for each condition to ensure
reproducibility and to calculate an average geyser height.

2.4. Data Analysis: Geyser Height Measurement

» Video Import: Transfer the recorded video to a computer and import it into the chosen image
analysis software.

o Frame-by-Frame Analysis: Advance the video frame by frame to identify the peak of the
geyser.

o Height Determination: Using the measuring tape in the video as a scale, measure the
maximum vertical distance the geyser reaches.

o Data Recording: Record the measured height for each trial. Calculate the average and
standard deviation for each experimental condition.

Quantitative Data Summary

The following table summarizes quantitative data from various experiments on the Mentos and
soda geyser phenomenon.
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Independent o Dependent Variable

. Condition . Source
Variable (Geyser Height)
Number of Mentos 1 ~0.6 meters (2 feet) [6]

5 ~2.7 meters (9 feet) [6]

10 ~3.7 meters (12 feet) [6]

15 ~4.3 meters (14 feet) [6]

20 ~4.6 meters (15 feet) [6]

Soda Type Diet Cola Highest Geyser [1]

Regular Cola Moderate Geyser [1]

Fruit-Flavored Soda Lower Geyser [1]

Soda Temperature Warm Higher Geyser [3]

Room Temperature Moderate Geyser [3]

Cold Lower Geyser [3]
Visualizations
4.1. Experimental Workflow
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Caption: Experimental workflow for measuring geyser height.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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